Cas no 1514149-84-8 (2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine)
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine
- EN300-1841180
- 1514149-84-8
-
- Inchi: 1S/C7H14N4/c1-7(2,8)4-6-5-11(3)10-9-6/h5H,4,8H2,1-3H3
- InChI Key: URPTXXUDNQBMAL-UHFFFAOYSA-N
- SMILES: NC(C)(C)CC1=CN(C)N=N1
Computed Properties
- Exact Mass: 154.121846464g/mol
- Monoisotopic Mass: 154.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 56.7Ų
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841180-0.05g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-0.1g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-0.25g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-0.5g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-1.0g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1841180-2.5g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-5.0g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1841180-10.0g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1841180-1g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1841180-5g |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine |
1514149-84-8 | 5g |
$2650.0 | 2023-09-19 |
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine
Comprehensive Overview of 2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 1514149-84-8)
2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine, with the CAS number 1514149-84-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,2,3-triazole ring coupled with an amine functional group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural similarity to known pharmacophores.
The growing demand for heterocyclic compounds like 2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine is driven by their role in developing targeted therapies and small-molecule inhibitors. Recent studies highlight its relevance in neurological research, where modified triazole derivatives show promise in modulating receptor activity. Its synthetic accessibility via click chemistry further enhances its appeal for high-throughput screening platforms.
From an industrial perspective, this compound’s stability under physiological conditions and low toxicity profile align with the shift toward green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies. The CAS registry 1514149-84-8 ensures traceability, a critical factor for regulatory compliance in GMP manufacturing.
Emerging trends in AI-driven drug design have spotlighted 2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine as a candidate for virtual screening libraries. Computational models predict favorable ADME properties, reducing development timelines. Additionally, its solubility in polar solvents facilitates formulation studies, addressing common challenges in oral bioavailability optimization.
Environmental considerations are also pivotal. The compound’s biodegradability and minimal ecotoxicological impact resonate with sustainable chemistry initiatives. Patent filings reveal applications in crop protection agents, leveraging its mode of action against fungal pathogens while maintaining mammalian safety thresholds.
In summary, 1514149-84-8 exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multifaceted utility—from central nervous system (CNS) drug candidates to advanced polymer additives—positions it as a compound of enduring scientific and commercial value.
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